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Compound of Interest

Compound Name: Amine-PEG3-Desthiobiotin

Cat. No.: B11829155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The reversible binding of desthiobiotin to streptavidin is a cornerstone of modern affinity

purification techniques, offering a gentler alternative to the near-irreversible bond of biotin. This

guide provides an objective comparison of the elution efficiency of desthiobiotin-tagged

molecules from streptavidin resins using varying concentrations of free biotin. The information

presented herein is supported by experimental data and detailed protocols to aid in the

optimization of your purification workflows.

The Principle of Competitive Elution
The desthiobiotin-streptavidin interaction, with a dissociation constant (Kd) of approximately

10⁻¹¹ M, is significantly weaker than the biotin-streptavidin interaction (Kd ≈ 10⁻¹⁵ M).[1][2] This

difference in affinity is the basis for competitive elution. When a solution containing an excess

of free biotin is introduced to a streptavidin resin with bound desthiobiotinylated molecules, the

biotin, having a much higher affinity, displaces the desthiobiotin-tagged molecules, leading to

their elution.[1][2]

Visualizing the Competitive Elution Workflow
The following diagram illustrates the process of capturing a desthiobiotinylated protein and its

subsequent elution through competition with free biotin.
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Start: Desthiobiotinylated
Protein Bound to Streptavidin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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